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Compound of Interest

Compound Name: Cy5.5 amine
Cat. No.: B16075113
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of Cy5.5 amine, a near-infrared (NIR) fluorescent dye. It includes detailed
experimental protocols for its use in labeling biomolecules and offers visual representations of
key workflows to support researchers in drug development and other scientific fields.

Core Physical and Chemical Properties

Cy5.5 amine is a reactive, near-infrared fluorescent dye valued for its applications in in-vivo
imaging and other fluorescence-based assays where minimizing background fluorescence is
critical.[1][2] Its core properties are summarized below.

Spectral and Physicochemical Properties
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Property Value Reference(s)
Molecular Formula CaeH58CI2N4O [11[3]
Molecular Weight 753.9 g/mol [1][3]
Appearance Purple to purplish-red solid [31[4]
Excitation Maximum (Aex) 673 - 684 nm [11[5]16]
Emission Maximum (Aem) 701 - 710 nm [415117]
o o 198,000 - 209,000
Molar Extinction Coefficient (g) [1][5]
L-mol~t.cm—!
Fluorescence Quantum Yield
[11[5]
(@)
Solubility and Stability
Property Description Reference(s)
Good solubility in polar organic
- solvents such as DMSO, DMF,
Solubility [1][5]

and DCM. Practically insoluble
in water (< 2 uM).

Storage Conditions

Store at -20°C in the dark,
desiccated. Can be
transported at room
temperature for up to 3 weeks.
Avoid prolonged exposure to
light. Stock solutions can be
stored at -80°C for up to 6
months or -20°C for up to 1
month.

[4]115]

Experimental Protocols

The primary amine group of Cy5.5 amine allows for its conjugation to various electrophilic

groups, such as NHS esters and epoxides, making it a versatile tool for labeling biomolecules.
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[5]L8]

Protein Labeling with Cy5.5 Amine

This protocol outlines the general steps for conjugating Cy5.5 amine to a protein, such as an

antibody.

Materials:

Protein of interest (2-10 mg/mL)

Cy5.5 amine

Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.5-9.0
Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)
Purification column (e.g., Sephadex G-25)

1.5 M Hydroxylamine, pH 8.5 (optional, for reaction termination)

Procedure:

Protein Preparation: Dissolve approximately 10 mg of the protein in 1 mL of 0.1 M sodium
bicarbonate buffer.[9] Ensure the buffer does not contain primary amines like Tris or glycine,
as these will compete with the labeling reaction.[10] If necessary, dialyze the protein against
the labeling buffer.[10][11]

Dye Preparation: Dissolve Cy5.5 amine in DMF or DMSO to a concentration of 10 mg/mL
immediately before use.[9]

Conjugation Reaction: While vortexing the protein solution, slowly add 50-100 uL of the
reactive dye solution.[9] The optimal molar ratio of dye to protein should be determined
empirically, but a starting point of a 10:1 to 20:1 ratio is recommended.[12]

Incubation: Incubate the reaction mixture for 1 hour at room temperature with continuous
stirring.[9]
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¢ Reaction Termination (Optional): To stop the reaction, add 0.1 mL of 1.5 M hydroxylamine
(pH 8.5) and incubate for an additional hour at room temperature.[9]

« Purification: Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column, such as Sephadex G-25.[12]

¢ Determination of Degree of Labeling (DOL): Measure the absorbance of the conjugate at
280 nm (for the protein) and at the absorption maximum of Cy5.5 (around 680 nm). The DOL
can then be calculated to determine the average number of dye molecules per protein.[9]

Preparation
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Reaction
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Workflow for Protein Labeling with Cy5.5 Amine.

Oligonucleotide Labeling with Cy5.5 Amine

This protocol details the labeling of an amine-modified oligonucleotide with an NHS ester of a
compatible dye, a common strategy for incorporating fluorescent labels. The principle can be
adapted for Cy5.5 amine if it is first activated or if the oligonucleotide is modified with a group
reactive towards the amine. A more direct approach involves using an amine-modified
oligonucleotide and a succinimidyl ester (SE) derivative of the dye.

Materials:

o Amine-modified oligonucleotide

Cy5.5 NHS ester

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.5-9.3

Anhydrous DMSO or DMF

Nuclease-free water

Purification system (e.g., HPLC or gel electrophoresis)

Procedure:

» Oligonucleotide Preparation: Dissolve the amine-modified oligonucleotide in the labeling
buffer.

o Dye Preparation: Freshly prepare a solution of Cy5.5 NHS ester in anhydrous DMSO or
DMF.[13]

o Conjugation: Add the dye solution to the oligonucleotide solution. The reaction is typically
carried out at room temperature for at least 2 hours or overnight.[14]

« Purification: Purify the labeled oligonucleotide from the excess dye and unconjugated
starting material using reverse-phase HPLC or gel electrophoresis.[15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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